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Abstract

a-Fenchol, a bicyclic monoterpenoid alcohol, is a naturally occurring volatile organic compound
(VOC) found in the essential oils of numerous plants, most notably basil (Ocimum basilicum)
and fennel (Foeniculum vulgare). This technical guide provides a comprehensive overview of
a-Fenchol, detailing its physicochemical properties, natural prevalence, and diverse biological
activities. Of significant interest to the scientific and drug development communities are its
neuroprotective, anti-inflammatory, antimicrobial, and acetylcholinesterase inhibitory properties.
This document elucidates the underlying mechanisms of action, including its role as an agonist
of the free fatty acid receptor 2 (FFAR2) and an antagonist of the transient receptor potential
ankyrin 1 (TRPA1) channel. Detailed experimental protocols for extraction, analysis, and
bioactivity assessment are provided, alongside clearly structured data tables and diagrams of
key signaling pathways to facilitate further research and development.

Physicochemical Properties of a-Fenchol

a-Fenchol, with the chemical formula C10H1s0, is a chiral molecule existing as two
enantiomers: (+)-a-Fenchol and (-)-a-Fenchol. Its bicyclic structure imparts specific physical
and chemical characteristics that are crucial for its biological activity and applications.[1] It is
characterized by a camphor-like odor and is soluble in organic solvents, with limited solubility in
water.[1]
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Property Value Reference(s)
Molecular Formula C10H180 [2]
Molecular Weight 154.25 g/mol [2]

Colorless to pale yellow liquid

Appearance or crystalline solid

Odor Fresh, woody, camphoraceous
Melting Point 35-40 °C [3]
Boiling Point 201-203 °C

Flash Point 85 °C (Closed Cup)

Density ~0.94 g/cm?

N Insoluble in water; soluble in
Solubility _ [1]
alcohols and organic solvents

logP 23-25

Natural Occurrence of a-Fenchol

a-Fenchol is a constituent of many essential oils. The concentration of a-Fenchol can vary
significantly depending on the plant species, geographical location, and extraction method.
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a-Fenchol
Plant Source Plant Part Concentration (% Reference(s)
of essential oil)

Ocimum basilicum

) Leaves 0.1-21.5% [2][4]
(Basil)
Foeniculum vulgare _
Fruits, Leaves 0.5-13.6% [2][5]
(Fennel)
Anethum graveolens
) Herb 1.8%
(Dilly
Lavandula angustifolia
Flowers 0.2 - 8.5%
(Lavender)
Rosmarinus officinalis
Leaves 0.1-5.0%

(Rosemary)

Biosynthesis of a-Fenchol

The biosynthesis of a-Fenchol in plants originates from the universal C5 precursors,
isopentenyl pyrophosphate (IPP) and dimethylallyl pyrophosphate (DMAPP), which are
produced via the methylerythritol 4-phosphate (MEP) pathway. The key steps are the formation
of the C10 precursor, geranyl pyrophosphate (GPP), and its subsequent cyclization.

The proposed biosynthetic pathway involves the initial isomerization of GPP to linalyl
pyrophosphate (LPP). The ionization of LPP forms a linalyl cation, which then undergoes
cyclization to an a-terpinyl cation. A series of rearrangements, including a 1,2-hydride shift and
a Wagner-Meerwein rearrangement, leads to the formation of a fenchyl cation. This cation can
then be quenched with a water molecule by a fenchol synthase to produce (+)-fenchol, which
can be subsequently oxidized to (+)-fenchone by a dehydrogenase. Alternatively, (+)-fenchone
may be formed directly from the fenchyl cation through deprotonation.[6]
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Biosynthesis of a-Fenchol
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Biosynthesis of a-Fenchol from IPP and DMAPP.

Biological Activities and Mechanisms of Action

a-Fenchol exhibits a range of biological activities that are of significant interest for therapeutic

applications.

Neuroprotective Effects in Alzheimer's Disease

Recent studies have highlighted the neuroprotective potential of a-Fenchol, particularly in the
context of Alzheimer's disease (AD).[7] The primary mechanism identified is its role as an
agonist for the free fatty acid receptor 2 (FFAR2), a G-protein-coupled receptor that senses
short-chain fatty acids (SCFAs) produced by the gut microbiota.[1][8]
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Activation of FFAR2 by a-Fenchol triggers a signaling cascade that leads to the reduction of
amyloid-beta (AB) accumulation, a hallmark of AD.[9] This is achieved by promoting the
proteolytic clearance of AB and reducing cellular senescence in neuronal cells.[8] Furthermore,
a-Fenchol has been shown to reduce neuroinflammation by decreasing the levels of pro-
inflammatory cytokines such as interleukin-6 (IL-6).[10][11]
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Neuroprotective Signaling of a-Fenchol
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Workflow for a-Fenchol Extraction and Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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